Cas no 709024-69-1 (2H-Indol-2-one, 1-(1-cyclooctyl-4-piperidinyl)-1,3-dihydro-)

• Product name: 2H-Indol-2-one, 1-(1-cyclooctyl-4-piperidinyl)-1,3-dihydro-
• CAS No: 709024-69-1
• MF: C₂₁H₃₀N₂O
• MW: 326.4757
• CID: 546412
• PubChem ID: 9905428

2H-Indol-2-one, 1-(1-cyclooctyl-4-piperidinyl)-1,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1-(1-cyclooctyl-4-piperidinyl)-1,3-dihydro-
• 1-(1-cyclooctylpiperidin-4-yl)-3H-indol-2-one
• UNII-1O88C1NAS7
• SR14150
• SCHEMBL15794608
• SR-14150
• DTXSID60432666
• 709024-69-1
• CHEMBL101454
• 1-(1-Cyclooctylpiperidin-4-yl)-indolin-2-one
• BDBM50147740
• AKOS040746374
• 1-(1-Cyclooctyl-piperidin-4-yl)-1,3-dihydro-indol-2-one
• SR 14150
• 1O88C1NAS7

• Inchi： InChI=1S/C21H30N2O/c24-21-16-17-8-6-7-11-20(17)23(21)19-12-14-22(15-13-19)18-9-4-2-1-3-5-10-18/h6-8,11,18-19H,1-5,9-10,12-16H2
• InChI Key： KQVCYNWOQKXISA-UHFFFAOYSA-N
• SMILES： C1CCCC(CCC1)N2CCC(CC2)N3C(=O)CC4=CC=CC=C43

Computed Properties

• Exact Mass: 326.235813585g/mol
• Monoisotopic Mass: 326.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 23.6Ų